Cas no 1303510-04-4 (1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one)

• Product Name: 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one
• CAS No: 1303510-04-4
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 2120568
• Update Time: 2025-06-11

1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydro-1H-imidazo[1,2-a]pyridin-5-one
• 1-BENZYL-7-HYDROXY-6-METHYL-8-NITRO-2,3-DIHYDROIMIDAZO[1,2-A]PYRIDIN-5(1H)-ONE
• GYXPQZGYTPLTOM-UHFFFAOYSA-N
• 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one

• Inchi： 1S/C15H15N3O4/c1-10-13(19)12(18(21)22)14-16(7-8-17(14)15(10)20)9-11-5-3-2-4-6-11/h2-6,19H,7-9H2,1H3
• InChI Key： GYXPQZGYTPLTOM-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=C2N1CCN2CC1C=CC=CC=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 570
• Topological Polar Surface Area: 89.6

Additional information on 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one

Introduction to 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one (CAS No. 1303510-04-4)

1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one (CAS No. 1303510-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one consists of a benzyl group attached to the imidazopyridine core, a hydroxyl group at the 7-position, a methyl group at the 6-position, and a nitro group at the 8-position. These functional groups contribute to the compound's high reactivity and potential biological activity. The presence of the nitro group is particularly noteworthy as it can undergo reduction to form amino derivatives, which may exhibit different pharmacological profiles.

Recent studies have highlighted the potential of 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one has also shown promise as an antiviral agent. A study conducted by a team of virologists at a leading research institution found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves inhibiting viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a potential candidate for the development of broad-spectrum antiviral drugs.

The anticancer properties of 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one have also been investigated. A study published in Cancer Research in 2023 reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The researchers found that the compound targets multiple signaling pathways involved in cell proliferation and survival, making it a promising lead for the development of new anticancer therapies.

The synthesis of 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the condensation of benzylamine with an appropriate pyridine derivative followed by nitration and reduction steps. The resulting compound is then purified using column chromatography or crystallization techniques to ensure high purity for further biological evaluation.

In conclusion, 1-Benzyl-7-hydroxy-6-methyl-8-nitro-2,3-dihydroimidazo[1,2-A]pyridin-5(1H)-one (CAS No. 1303510-04-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical applications.